N-[2-(1-piperidinylcarbonyl)phenyl]-4-(tetrahydro-2-furanylmethoxy)benzamide

• Molecular Formula: C24H28N2O4
• Molecular Weight: 408.5 g/mol
• IUPAC Name: 4-(oxolan-2-ylmethoxy)-N-[2-(piperidine-1-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C24H28N2O4/c27-23(18-10-12-19(13-11-18)30-17-20-7-6-16-29-20)25-22-9-3-2-8-21(22)24(28)26-14-4-1-5-15-26/h2-3,8-13,20H,1,4-7,14-17H2,(H,25,27)
• InChI Key: NRKNIJGTZQQJNZ-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)C(=O)C2=CC=CC=C2NC(=O)C3=CC=C(C=C3)OCC4CCCO4

Description

N-[2-(1-piperidinylcarbonyl)phenyl]-4-(tetrahydro-2-furanylmethoxy)benzamide is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is commonly referred to as PFBT, and it has been shown to have a range of biochemical and physiological effects that make it useful for a variety of research applications.

Mechanism of Action

The mechanism of action of PFBT involves its binding to the D3 dopamine receptor. This binding results in a range of biochemical and physiological effects, including the activation of intracellular signaling pathways and the modulation of neurotransmitter release.
Biochemical and Physiological Effects:
PFBT has been shown to have a range of biochemical and physiological effects, including the modulation of dopamine release and the regulation of dopamine receptor signaling. Additionally, PFBT has been shown to have effects on other neurotransmitter systems, including the serotonin and norepinephrine systems.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using PFBT in lab experiments is its high selectivity for the D3 dopamine receptor. This makes it useful for studying the role of this receptor in various physiological processes. However, one limitation of using PFBT is its relatively low potency, which can make it difficult to achieve the desired effects at low concentrations.

Future Directions

There are several potential future directions for research on PFBT. One area of interest is the development of more potent analogs of this compound that could be used in lower concentrations. Additionally, further research is needed to fully understand the role of the D3 dopamine receptor in various physiological processes and to identify potential therapeutic applications for compounds that target this receptor.

Synthesis Methods

The synthesis of PFBT involves several steps, including the reaction of 4-(tetrahydro-2-furanylmethoxy)benzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with N-(2-aminoethyl)piperidine to form the intermediate, which is then reacted with 4-(aminocarbonyl)phenylboronic acid to form the final product.

Scientific Research Applications

PFBT has been used extensively in scientific research for a variety of applications. One of the primary uses of this compound is in the study of dopamine receptors in the brain. PFBT has been shown to selectively bind to the D3 dopamine receptor, which makes it useful for studying the role of this receptor in various physiological processes.